BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number for 4-(4-
Chlorophenyl)cyclohexanone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(4-Chlorophenyl)cyclohexanone

Cat. No.: B027520

An In-depth Technical Guide to 4-(4-Chlorophenyl)cyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-(4-
chlorophenyl)cyclohexanone, a key chemical intermediate with significant applications in
synthetic chemistry and pharmaceutical research. This document delves into its chemical and
physical properties, synthesis, analytical characterization, applications in drug discovery, and
safety protocols.

Introduction and Chemical Identity

4-(4-Chlorophenyl)cyclohexanone, identified by the CAS Number 14472-80-1, is an organic
compound featuring a cyclohexanone ring substituted with a 4-chlorophenyl group.[1] This 4-
arylcyclohexanone scaffold is a versatile pharmacophore, making the compound a valuable
building block in the development of novel therapeutic agents.[2] Its structure allows for a
variety of chemical modifications, enabling the synthesis of diverse molecular architectures for
investigation in medicinal chemistry. The chlorophenyl substituent notably influences the
molecule's physicochemical properties, such as lipophilicity, which can be critical for its
interaction with biological targets.

Physicochemical Properties
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A clear understanding of the physicochemical properties of 4-(4-chlorophenyl)cyclohexanone
is fundamental for its application in research and synthesis. These properties dictate the choice
of solvents, reaction conditions, and purification methods.

Property Value Source(s)
CAS Number 14472-80-1 [1]
Molecular Formula C12H13CIO [3]
Molecular Weight 208.68 g/mol [3]
Appearance White to off-white solid [4]
Melting Point 133-135 °C [4]

- Soluble in organic solvents like
Solubility [4]
chloroform and methanol.

Synthesis of 4-(4-Chlorophenyl)cyclohexanone

The synthesis of 4-(4-chlorophenyl)cyclohexanone is a multi-step process that requires
careful control of reaction conditions to ensure high yield and purity. A common and effective
pathway involves the oxidation of the corresponding alcohol, 4-(4-chlorophenyl)cyclohexanol.

Synthetic Pathway Overview

A prevalent synthetic route involves a Grignard reaction followed by oxidation. This method is
favored for its reliability and relatively high yields. The key steps are:

e Grignard Reaction: Formation of a Grignard reagent from 4-chlorobromobenzene, which
then reacts with cyclohexanone to produce 1-(4-chlorophenyl)cyclohexan-1-ol.

o Dehydration: The resulting tertiary alcohol is dehydrated, typically using an acid catalyst, to
yield 4-(4-chlorophenyl)cyclohexene.

e Oxidation: The cyclohexene intermediate is then oxidized to form 4-(4-
chlorophenyl)cyclohexanone.
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An alternative and often higher-yielding approach starts with the catalytic hydrogenation of an
unsaturated precursor, 4-(4-chlorophenyl)-3-cyclohexen-1-ol, to produce 4-(4-
chlorophenyl)cyclohexanol.[4] This secondary alcohol is then oxidized to the target ketone.[4]

Experimental Protocol: Oxidation of 4-(4-
chlorophenyl)cyclohexanol

This protocol details a high-yield oxidation method. The choice of a mild oxidizing agent like
sodium hypochlorite is crucial to prevent over-oxidation or side reactions.

Materials:

4-(4-chlorophenyl)cyclohexanol

e Sodium hypochlorite (NaClO) solution

e Acetic acid

e Dichloromethane (or other suitable organic solvent)

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Round-bottom flask, magnetic stirrer, separatory funnel, and standard glassware

Procedure:

Dissolve 4-(4-chlorophenyl)cyclohexanol in a suitable organic solvent, such as
dichloromethane, in a round-bottom flask equipped with a magnetic stirrer.

e Cool the solution in an ice bath.

o Slowly add a solution of sodium hypochlorite in acetic acid to the cooled solution with
vigorous stirring. The use of acetic acid as a solvent for NaClO provides an effective
oxidizing medium.[4]

¢ Monitor the reaction progress using Thin Layer Chromatography (TLC).
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e Once the reaction is complete, quench the reaction by adding a saturated solution of sodium
bicarbonate to neutralize the acetic acid.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic
solvent.

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

o Purify the crude product by recrystallization or column chromatography to yield pure 4-(4-
chlorophenyl)cyclohexanone. This oxidation step has been reported to achieve a yield of
up to 87%.[4]

Synthesis Workflow Diagram

Grignard Pathway
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Caption: Synthetic pathways to 4-(4-Chlorophenyl)cyclohexanone.

Spectroscopic and Analytical Characterization
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Rigorous analytical characterization is essential to confirm the identity and purity of synthesized

4-(4-chlorophenyl)cyclohexanone. The following spectroscopic techniques are routinely

employed.
Technique Expected Characteristics
Signals in the aromatic region (typically o 7.0-
7.5 ppm) corresponding to the protons of the
IH NMR ppm) . p 9. _IO | _
chlorophenyl ring, and signals in the aliphatic
region for the cyclohexanone ring protons.
A signal for the carbonyl carbon (C=0) typically
13C NMR in the range of  200-210 ppm, along with

signals for the aromatic and aliphatic carbons.

IR Spectroscopy

A strong, sharp absorption band characteristic of
a ketone C=0 stretch, typically around 1710

cm~1[5]

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of the compound (m/z =
208.68), along with a characteristic isotopic

pattern for the presence of a chlorine atom.

Applications in Research and Drug Development

The structural features of 4-(4-chlorophenyl)cyclohexanone make it a valuable starting

material and scaffold in medicinal chemistry and drug discovery.

A Versatile Chemical Building Block

The ketone functional group is a reactive handle that allows for a wide array of chemical

transformations, including:

¢ Reductive amination: To introduce amine functionalities.

» Wittig reactions: To form carbon-carbon double bonds.

« Aldol condensations: To create larger, more complex structures.
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These reactions enable the synthesis of a diverse range of derivatives from the 4-(4-
chlorophenyl)cyclohexanone core.

Scaffold for Combinatorial Chemistry and Drug
Discovery

In drug discovery, 4-(4-chlorophenyl)cyclohexanone serves as an excellent scaffold for the
creation of chemical libraries for high-throughput screening. By systematically modifying the
core structure, large numbers of diverse compounds can be rapidly synthesized and tested for
biological activity against various targets like enzymes and receptors.

The 4-arylcyclohexanone core is a key pharmacophore in compounds with potential
therapeutic applications. For instance, derivatives of the closely related 4-(4-
chlorophenyl)cyclohexane carbohydrazide have been synthesized and shown to possess
antibacterial activity.[2][6] Furthermore, analogs such as 4-amino-4-arylcyclohexanones have
demonstrated potent analgesic properties, with some showing efficacy comparable to
established pain-relief medications.[2]

Role in Drug Discovery Workflow
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Caption: Use of the scaffold in a drug discovery workflow.

Safety and Handling

Appropriate safety precautions must be observed when handling 4-(4-
chlorophenyl)cyclohexanone and related compounds.
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o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[7] Safety goggles conforming to EN166 (EU) or NIOSH (US) standards
are recommended.[8]

o Ventilation: Handle in a well-ventilated place to avoid the formation and inhalation of dust
and aerosols.[8]

o First Aid Measures:

[e]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[8]

o

Skin Contact: Take off contaminated clothing immediately and wash the affected area with
soap and plenty of water.[8]

o

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[8]

[¢]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[8]

» Firefighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing
media.[8]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[8]

Conclusion

4-(4-Chlorophenyl)cyclohexanone is a compound of significant interest to the scientific
community, particularly those involved in organic synthesis and pharmaceutical development.
Its well-defined chemical properties, established synthetic routes, and the versatility of its 4-
arylcyclohexanone scaffold make it an important intermediate for creating complex molecules
and libraries of compounds for drug discovery. A thorough understanding of its synthesis,
characterization, and safe handling is paramount for its effective use in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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